Cas no 332907-32-1 (<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2,3-dimethyl-phenyl )-acetamide)

• Product Name: <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2,3-dimethyl-phenyl )-acetamide
• CAS No: 332907-32-1
• MF: C₂₅H₂₄N₄OS
• MW: 428.549263954163
• CID: 3071867
• PubChem ID: 1125216
• Update Time: 2025-04-21

<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2,3-dimethyl-phenyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2,3-dimethyl-phenyl )-acetamide
• 332907-32-1
• 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2,3-dimethyl-phenyl)-acetamide
• 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide
• AG-690/40749732
• AKOS000580231
• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide

• MDL： MFCD02738269
• Inchi： 1S/C25H24N4OS/c1-18-10-9-15-22(19(18)2)26-24(30)17-31-25-28-27-23(16-20-11-5-3-6-12-20)29(25)21-13-7-4-8-14-21/h3-15H,16-17H2,1-2H3,(H,26,30)
• InChI Key： FISWWJMBSFOGJI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C)C=1C)=O)C1=NN=C(CC2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 428.16708258Da
• Monoisotopic Mass: 428.16708258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 85.1Ų